Cas no 41653-73-0 (Koaburaside)

Koaburaside is a natural product with cytoprotective and anti-inflammatory effects Koaburaside has antioxidant activity and scavenges DPPH free radicals with an IC50 of 9.0 μ M. Koaburaside inhibits histamine release and IL-6 and TNF in human mast cells- α Expression of Koaburaside effectively inhibits influenza a neuraminidase
Koaburaside structure
Koaburaside structure
Product Name:Koaburaside
CAS No:41653-73-0
Molecular Formula:C14H20O9
Molecular Weight:332.303
CID:332055
PubChem ID:5318820

Koaburaside Properties

Names and Identifiers

    • Koaburaside
    • 4-Hydroxy-3,5-dimethoxyphenyl β-D-glucopyranoside
    • 4-Hydroxy-3,5-dimethoxyphenyl Beta-D-glucopyranoside
    • -D-Glucopyranoside,4-hydroxy-3,5- dimethoxyphenyl
    • (-)-3,5-Dimethoxy-4-hydroxyphenyl beta-D-glucopyranoside
    • FS-9881
    • AKOS032962323
    • (2S,3R,4S,5S,6R)-2-(4-Hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • 41653-73-0
    • (2S,3R,4S,5S,6R)-2-(4-hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
    • HY-N3421
    • Q15426244
    • 3,5-dimethoxy-4-hydroxyphenol-1-O-beta-d-glucopyranoside
    • UNII-J8R952KQV3
    • CHEMBL513117
    • 4-Hydroxy-3,5-dimethoxyphenyl -D-glucopyranoside; (-)-3,5-Dimethoxy-4-hydroxyphenyl -D-glucopyranoside
    • CS-0024187
    • J8R952KQV3
    • beta-D-Glucopyranoside, 4-hydroxy-3,5-dimethoxyphenyl
    • 4-HYDROXY-3,5-DIMETHOXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
    • DTXSID301045650
    • (-)-3,5-DIMETHOXY-4-HYDROXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
    • [ "" ]
    • DA-54651
    • InChIKey： SWHCKWOYUSDWOF-RGCYKPLRSA-N
    • Inchi： InChI=1S/C14H20O9/c1-20-7-3-6(4-8(21-2)10(7)16)22-14-13(19)12(18)11(17)9(5-15)23-14/h3-4,9,11-19H,5H2,1-2H3/t9-,11-,12+,13-,14-/m1/s1
    • SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC2=CC(OC)=C(O)C(OC)=C2)O1

Computed Properties

  • Exact Mass: 332.11100
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 332.11073221g/mol
  • Heavy Atom Count: 23
  • Complexity: 354
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.9
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • LogP: -1.41190
  • PSA: 138.07000
  • Boiling Point: 599.0±50.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C
  • Flash Point: 316.1±30.1 °C
  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3

Koaburaside Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF82811-5mg
Koaburaside
 41653-73-0 95%
5mg
 $1900.00 2024-04-20
Ambeed
A1146151-5mg
(2S,3R,4S,5S,6R)-2-(4-Hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
 41653-73-0 97%
5mg
 $612.0 2025-02-27
TargetMol Chemicals
TN4392-1 mg
Koaburaside
 41653-73-0 98%
1mg
 ￥ 1,795
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
K15920-5mg
4-Hydroxy-3,5-dimethoxyphenyl β-D-glucopyranoside
 41653-73-0
5mg
 ￥3520.0 2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4392-1 mg
Koaburaside
 41653-73-0
1mg
 ￥1795.00 2022-04-26

Koaburaside Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:41653-73-0)
MR./MRS.:LU ZHONG HUA
Phone:17621252073
Email:luzh@nature-standard.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:41653-73-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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